Cas no 830326-02-8 (3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-)
830326-02-8 structure
Product Name:3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-
CAS No:830326-02-8
MF:C16H10BrCl2N3O
MW:411.080100536346
CID:679376
PubChem ID:69758470
Update Time:2025-04-19
3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-
- 5-anilino-4-bromo-2-(2,6-dichlorophenyl)pyridazin-3-one
- 5-anilino-4-bromo-2-(2,6-dichlorophenyl)pyridazin-3(2h)-one
- 830326-02-8
- SCHEMBL6376389
- 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)pyridazin-3(2H)-one
- DTXSID70741276
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- Inchi: 1S/C16H10BrCl2N3O/c17-14-13(21-10-5-2-1-3-6-10)9-20-22(16(14)23)15-11(18)7-4-8-12(15)19/h1-9,21H
- InChI Key: KOLZCDUQNJXOQQ-UHFFFAOYSA-N
- SMILES: BrC1C(N(C2C(=CC=CC=2Cl)Cl)N=CC=1NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 408.93843g/mol
- Monoisotopic Mass: 408.93843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 44.7Ų
3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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